![molecular formula C18H14N2O3 B2495421 N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide CAS No. 946340-07-4](/img/structure/B2495421.png)
N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide, also known as AQ-13, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the quinoline family and is known for its unique chemical structure, which gives it a range of interesting properties. In
Scientific Research Applications
- Synthesis : N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide has been synthesized and evaluated for its antibacterial properties .
- Comparison : Although the MIC values are higher than reference drugs like amoxicillin and ciprofloxacin, they are comparable to vancomycin in E. coli and S. aureus .
- Quinoline derivatives, including N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide, have been explored for their anti-inflammatory potential .
Antibacterial Activity
Anti-Inflammatory Effects
Anticancer Research
Drug-Likeness and ADMET Profiling
Mechanism of Action
Target of Action
Compounds with similar structures, such as quinolines, are known to interact with various enzymes and receptors in the body .
Mode of Action
Without specific studies, it’s hard to determine the exact mode of action. Quinoline derivatives often work by interacting with their target proteins and modulating their activity .
Biochemical Pathways
Quinoline derivatives are often involved in a wide range of biochemical processes, including cell signaling, enzyme inhibition, and more .
properties
IUPAC Name |
N-(3-acetylphenyl)-4-oxo-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3/c1-11(21)12-5-4-6-13(9-12)20-18(23)15-10-19-16-8-3-2-7-14(16)17(15)22/h2-10H,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBHPUXOLIHBTQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CNC3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-4-hydroxyquinoline-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.